2-(2-Amino-4-nitrophenoxy)ethan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(2-Amino-4-nitrophenoxy)ethan-1-ol is a nitroaromatic compound featuring a phenoxy backbone substituted with an amino group at position 2 and a nitro group at position 4, linked to an ethanol moiety via an ether bond. Such compounds are often intermediates in pharmaceuticals, dyes, or agrochemicals due to their electron-withdrawing (nitro) and electron-donating (amino) functional groups, which influence solubility, stability, and synthetic pathways .
Properties
CAS No. |
59820-37-0 |
|---|---|
Molecular Formula |
C8H10N2O4 |
Molecular Weight |
198.18 g/mol |
IUPAC Name |
2-(2-amino-4-nitrophenoxy)ethanol |
InChI |
InChI=1S/C8H10N2O4/c9-7-5-6(10(12)13)1-2-8(7)14-4-3-11/h1-2,5,11H,3-4,9H2 |
InChI Key |
SNCKXWBRZLPPIM-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])N)OCCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs and Positional Isomers
Key structural analogs include:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Substituent Positions | Melting Point (°C) | Key Differences |
|---|---|---|---|---|---|
| 2-Amino-4-nitrophenol | C₆H₆N₂O₃ | 154.12 | 2-amino, 4-nitro | 143 | Lacks ethanol moiety |
| 4-Amino-2-nitrophenol | C₆H₆N₂O₃ | 154.12 | 4-amino, 2-nitro | 125–127 | Positional isomer; lower mp |
| 1-(2-Amino-6-nitrophenyl)ethanone | C₈H₈N₂O₃ | 196.16 | 2-amino, 6-nitro | Not reported | Ethanone instead of ethan-1-ol |
| 2-[(2-Fluoro-4-nitrophenyl)amino]ethanol | C₈H₉FN₂O₃ | 200.17 | 4-nitro, 2-fluoro | Not reported | Fluorine substituent; amino linkage |
| N,O-di-(2-hydroxyethyl)-2-amino-5-nitrophenol | C₁₁H₁₅N₂O₅ | 261.25* | 2-amino, 5-nitro | Not reported | Dual hydroxyethyl groups |
*Calculated based on formula.
Sources : .
Key Observations:
- Substituent Position: Moving the nitro group from position 4 to 6 (e.g., 1-(2-Amino-6-nitrophenyl)ethanone) reduces steric hindrance but may alter electronic properties, affecting reactivity in electrophilic substitution .
- Fluorine Effects : The fluoro-substituted analog () exhibits higher molecular weight and altered electronic effects, which could influence metabolic stability in pharmaceutical applications .
Physicochemical Properties
- Melting Points: Positional isomers like 2-Amino-4-nitrophenol (mp 143°C) and 4-Amino-2-nitrophenol (mp 125–127°C) demonstrate how substituent orientation impacts crystallinity. The target compound’s melting point is likely intermediate, influenced by the ethan-1-ol group .
- Molecular Weight: The target compound’s estimated molecular weight (~212 g/mol) is higher than simpler analogs (e.g., 154 g/mol for nitrophenols) due to the ethan-1-ol side chain .
Hazards and Regulatory Considerations
- Toxicological Data: Many analogs, such as 1-(2-Amino-6-nitrophenyl)ethanone, lack comprehensive toxicological profiles, necessitating precautionary measures (e.g., avoiding inhalation or skin contact) .
- Regulatory Compliance: Compounds like 2-Amino-4-nitrophenol are regulated under GHS/CLP standards, suggesting similar labeling requirements (e.g., P261, P262) for the target compound .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
